Cas no 1805208-96-1 (2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid
• CAS No: 1805208-96-1
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916382
• Update Time: 2025-06-11

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid
• 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-3(12)11-6(10)4(2)7(13)14/h1,5H,(H,13,14)(H3,10,11,12)
• InChI Key： VEAOBEWFTSDVPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=C1C(=O)O)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.3
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

Introduction to 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS No. 1805208-96-1)

2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805208-96-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly its amino, hydroxyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The significance of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid lies in its versatile role as a building block in medicinal chemistry. Its molecular structure provides a scaffold for the development of novel compounds with targeted biological activities. The presence of both polar functional groups (such as hydroxyl and amino) and electron-withdrawing groups (like the difluoromethyl moiety) enhances its reactivity and binding affinity, making it a valuable intermediate in drug synthesis.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of pharmacological effects. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has shown particular promise in preliminary investigations. Its ability to interact with biological targets at the molecular level makes it a compelling candidate for further exploration in drug discovery.

The difluoromethyl group in the molecule is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has been leveraged in the development of various pharmaceuticals, where the introduction of fluorine atoms can significantly improve the efficacy and duration of action of a drug. The hydroxypyridine core provides additional opportunities for chemical modification, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding interactions between 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid and biological targets such as enzymes and receptors. These simulations have helped identify promising leads for further experimental validation, streamlining the drug discovery process.

The synthesis of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid presents both challenges and opportunities for chemists. The need for precise control over reaction conditions ensures high yields and purity, which are critical for pharmaceutical applications. Modern synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize production while minimizing environmental impact.

In clinical research, 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has been investigated for its potential role in treating various diseases. Preliminary studies suggest that it may inhibit key enzymes involved in cancer cell proliferation and inflammation. Additionally, its structural motifs are reminiscent of known bioactive compounds, which suggests broad therapeutic applicability. Further clinical trials are necessary to fully elucidate its safety profile and therapeutic efficacy.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify novel interactions between molecules like 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid and biological targets. This approach has accelerated the development pipeline for many pharmaceutical companies, leading to faster identification of lead compounds for clinical testing.

Industrial applications of 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique structure makes it a valuable intermediate in synthesizing other functional materials with specialized properties. For instance, derivatives of this compound have been explored as components in advanced materials that exhibit enhanced durability or reactivity under specific conditions.

The future prospects for 2-Amino-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid are promising, with ongoing research aimed at expanding its utility across multiple domains. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercial products that address unmet medical needs. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound.